Cas no 123158-30-5 (1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid)

1,4-Dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid is a fluorinated quinoline derivative with notable chemical properties due to its trifluoromethyl substituent and carboxylic acid functionality. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, making it useful for optimizing drug candidates. Its quinoline core provides a rigid scaffold for structural modifications, enabling precise tuning of electronic and steric properties. The carboxylic acid moiety further allows for derivatization into esters, amides, or other functional groups, broadening its utility in medicinal chemistry and material science applications.
1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid structure
123158-30-5 structure
Product Name:1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid
CAS No:123158-30-5
MF:C11H6F3NO3
MW:257.16545343399
CID:2103735
PubChem ID:14842744
Update Time:2025-10-18

1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid
    • SB69964
    • 4-Oxo-6-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylic acid
    • CHEMBL21419
    • 6-trifluoromethyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid
    • 4-Hydroxy-6-(trifluoromethyl)quinoline-2-carboxylic acid
    • DA-20506
    • 123158-30-5
    • SCHEMBL9452232
    • Inchi: 1S/C11H6F3NO3/c12-11(13,14)5-1-2-7-6(3-5)9(16)4-8(15-7)10(17)18/h1-4H,(H,15,16)(H,17,18)
    • InChI Key: ZPAPYXXHJHFMJO-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=C(C(C=C(C(=O)O)N2)=O)C=1)(F)F

Computed Properties

  • Exact Mass: 257.02997754Da
  • Monoisotopic Mass: 257.02997754Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 66.4Ų

1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM258512-1g
4-Oxo-6-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylic acid
123158-30-5 97%
1g
$656 2022-06-13
Chemenu
CM258512-1g
4-Oxo-6-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylic acid
123158-30-5 97%
1g
$795 2021-08-18
Alichem
A189005921-1g
4-Oxo-6-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylic acid
123158-30-5 97%
1g
$718.20 2023-09-03

Additional information on 1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid

Recent Advances in the Study of 1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid (CAS: 123158-30-5)

1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid (CAS: 123158-30-5) is a quinoline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its trifluoromethyl group and carboxylic acid moiety, has been explored for its biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have further elucidated its mechanisms of action and potential as a lead compound in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial efficacy of 1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid against multidrug-resistant bacterial strains. The study demonstrated that the compound exhibited potent inhibitory activity against both Gram-positive and Gram-negative bacteria, with a minimum inhibitory concentration (MIC) ranging from 2-8 µg/mL. The researchers attributed this activity to the compound's ability to disrupt bacterial DNA gyrase, a critical enzyme for bacterial replication.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the anticancer potential of this quinoline derivative. The researchers synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer. The results indicated that 1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid exhibited selective toxicity toward cancer cells, with an IC50 value of 5.2 µM for breast cancer cells. Mechanistic studies revealed that the compound induced apoptosis via the mitochondrial pathway, highlighting its potential as a chemotherapeutic agent.

In addition to its antimicrobial and anticancer properties, recent research has also explored the anti-inflammatory effects of this compound. A 2022 study in the European Journal of Pharmacology reported that 1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The study suggested that the compound's anti-inflammatory activity may be mediated through the inhibition of the NF-κB signaling pathway.

Despite these promising findings, challenges remain in the development of 1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural optimization and preclinical studies. However, the compound's diverse biological activities and relatively simple synthetic route make it an attractive candidate for future drug development efforts.

In conclusion, recent studies have highlighted the multifaceted potential of 1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-Quinolinecarboxylic acid (CAS: 123158-30-5) in the fields of antimicrobial, anticancer, and anti-inflammatory research. Continued investigation into its mechanisms of action and pharmacokinetic properties will be essential for translating these findings into clinical applications.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD